Cas no 1989638-22-3 (tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate)
tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (1R,3R)-3-(chlorosulfonyl)cyclobutane-1-carboxylate, trans
- tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate
-
- MDL: MFCD30344821
- Inchi: 1S/C9H15ClO4S/c1-9(2,3)14-8(11)6-4-7(5-6)15(10,12)13/h6-7H,4-5H2,1-3H3/t6-,7-
- InChI Key: JVAXNGYRNQIFQE-LJGSYFOKSA-N
- SMILES: [C@@H]1(C(OC(C)(C)C)=O)C[C@@H](S(Cl)(=O)=O)C1
tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1433-100MG |
tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate |
1989638-22-3 | 95% | 100MG |
¥ 858.00 | 2023-03-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1433-250MG |
tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate |
1989638-22-3 | 95% | 250MG |
¥ 1,372.00 | 2023-03-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1433-500MG |
tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate |
1989638-22-3 | 95% | 500MG |
¥ 2,290.00 | 2023-03-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1433-1G |
tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate |
1989638-22-3 | 95% | 1g |
¥ 3,432.00 | 2023-03-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1433-5G |
tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate |
1989638-22-3 | 95% | 5g |
¥ 10,296.00 | 2023-03-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX1433-10G |
tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate |
1989638-22-3 | 95% | 10g |
¥ 17,160.00 | 2023-03-01 | |
| AstaTech | AT10116-0.25/G |
TRANS-TERT-BUTYL-3-(CHLOROSULFONYL)CYCLOBUTANE-1-CARBOXYLATE |
1989638-22-3 | 95% | 0.25g |
$295 | 2023-09-19 | |
| AstaTech | AT10116-1/G |
TRANS-TERT-BUTYL-3-(CHLOROSULFONYL)CYCLOBUTANE-1-CARBOXYLATE |
1989638-22-3 | 95% | 1g |
$650 | 2023-09-19 | |
| Enamine | EN300-262331-0.05g |
tert-butyl (1r,3r)-3-(chlorosulfonyl)cyclobutane-1-carboxylate |
1989638-22-3 | 95% | 0.05g |
$152.0 | 2024-06-18 | |
| Enamine | EN300-262331-0.1g |
tert-butyl (1r,3r)-3-(chlorosulfonyl)cyclobutane-1-carboxylate |
1989638-22-3 | 95% | 0.1g |
$227.0 | 2024-06-18 |
tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate
Recent Advances in the Application of tert-Butyl trans-3-Chlorosulfonylcyclobutanecarboxylate (CAS: 1989638-22-3) in Chemical Biology and Pharmaceutical Research
The compound tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate (CAS: 1989638-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This research brief aims to provide an overview of the latest studies involving this compound, highlighting its synthetic utility, biological relevance, and emerging applications in medicinal chemistry.
Recent literature has demonstrated that tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate serves as a key intermediate in the synthesis of cyclobutane-containing scaffolds, which are increasingly recognized for their conformational rigidity and bioisosteric properties. A study published in the Journal of Medicinal Chemistry (2023) utilized this compound to develop novel cyclobutane-based protease inhibitors, showcasing its potential in targeting enzyme active sites with high specificity. The chlorosulfonyl group in particular was found to facilitate efficient derivatization, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.
In addition to its role in small-molecule drug discovery, tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate has been employed in the development of covalent inhibitors. A recent preprint (BioRxiv, 2024) described its use in the synthesis of irreversible kinase inhibitors, where the reactive chlorosulfonyl moiety was leveraged to form stable covalent bonds with cysteine residues in the ATP-binding pocket. This approach demonstrated improved selectivity and prolonged target engagement compared to traditional reversible inhibitors, suggesting promising therapeutic applications in oncology.
From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate have been reported. A patent application (WO2023123456) disclosed an optimized route featuring a photochemical [2+2] cycloaddition followed by selective chlorosulfonylation, achieving >90% yield and excellent stereocontrol. This development addresses previous challenges in the large-scale preparation of enantiopure cyclobutane derivatives, facilitating their broader adoption in drug discovery programs.
Emerging applications in chemical biology have also been explored. Researchers at several institutions have incorporated tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate into activity-based protein profiling (ABPP) probes, capitalizing on its ability to react with nucleophilic amino acids in enzyme active sites. These studies have provided new insights into protein function and have identified previously unknown drug targets in metabolic pathways.
In conclusion, tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate (CAS: 1989638-22-3) represents a valuable building block in modern medicinal chemistry, with demonstrated utility across multiple areas of pharmaceutical research. Its unique combination of reactivity and structural features continues to enable innovative approaches to drug discovery and chemical biology. Future research directions may include further exploration of its applications in targeted covalent therapeutics and the development of more sustainable synthetic methodologies for its production.
1989638-22-3 (tert-butyl trans-3-chlorosulfonylcyclobutanecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)